N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide

• IUPAC Name: N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C12H18N2O3S2/c1-2-19(16,17)13-8-12(15)14-6-3-4-11-10(9-14)5-7-18-11/h5,7,13H,2-4,6,8-9H2,1H3
• InChI Key: PRFMFIMZQFHUFI-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCC(=O)N1CCCC2=C(C1)C=CS2
• Molecular Formula: C12H18N2O3S2
• Molecular Weight: 302.4 g/mol

Description

N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential in various fields of research. This compound is commonly referred to as "compound X" in scientific literature. The purpose of

Mechanism of Action

The mechanism of action of N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide is not fully understood. However, studies have shown that it can inhibit the aggregation of amyloid-beta peptides by interacting with the hydrophobic residues of the peptides. This interaction prevents the formation of toxic oligomers and fibrils, which are associated with the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide has been shown to have neuroprotective effects in various in vitro and in vivo models. Studies have also shown that it can improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide has been shown to have anti-inflammatory effects and can inhibit the production of reactive oxygen species, which are associated with neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide is its ability to inhibit the aggregation of amyloid-beta peptides, which makes it a potential drug candidate for the treatment of Alzheimer's disease. Additionally, it has shown to have neuroprotective and anti-inflammatory effects, which make it a potential candidate for the treatment of other neurological disorders. However, one of the limitations of N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide. One area of research is to further investigate its mechanism of action and its potential as a drug candidate for the treatment of Alzheimer's disease and other neurological disorders. Another area of research is to explore its potential in other fields such as cancer research and drug delivery systems. Additionally, future research could focus on developing analogs of N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide with improved solubility and pharmacokinetic properties.
In conclusion, N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide is a chemical compound with potential in various fields of research. Its ability to inhibit the aggregation of amyloid-beta peptides and its neuroprotective and anti-inflammatory effects make it a potential drug candidate for the treatment of Alzheimer's disease and other neurological disorders. Further research is needed to fully understand its mechanism of action and explore its potential in other fields of research.

Synthesis Methods

The synthesis method of N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide involves the reaction of 2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethylamine with ethanesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide has been studied for its potential in various fields of research. One of the primary areas of research is its use as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that N-[2-oxo-2-(4,6,7,8-tetrahydrothieno[3,2-c]azepin-5-yl)ethyl]ethanesulfonamide has neuroprotective effects and can inhibit the aggregation of amyloid-beta peptides, which are associated with the development of Alzheimer's disease.